Cas no 2219380-24-0 (tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate)

• Product Name: tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate
• CAS No: 2219380-24-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6266771
• PubChem ID: 165605741
• Update Time: 2025-06-23

tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate
• 2219380-24-0
• tert-butyl N-{9-oxabicyclo[6.1.0]nonan-2-yl}carbamate
• EN300-1708391

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(15)14-9-7-5-4-6-8-10-11(9)16-10/h9-11H,4-8H2,1-3H3,(H,14,15)
• InChI Key： JNPAZIIPQNBVQZ-UHFFFAOYSA-N
• SMILES： O1C2CCCCCC(C12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate

tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate: A Comprehensive Overview

tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate, also known by its CAS number 2219380-24-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of novel polymers and its ability to enhance the mechanical properties of existing materials.

The chemical structure of tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate is characterized by a bicyclic framework with an oxygen atom at the 9-position, which contributes to its stability and reactivity. The presence of the tert-butyl group further enhances its thermal stability, making it a valuable component in high-performance materials. Researchers have explored its use as a building block for synthesizing advanced polymers, particularly in the context of biodegradable plastics and sustainable materials.

In terms of synthesis, tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield rates. These developments have made it more accessible for industrial applications.

The application of tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate extends beyond material science into the realm of drug delivery systems. Its unique structural features allow for controlled drug release mechanisms, making it a promising candidate in pharmaceutical research. Studies have demonstrated its ability to encapsulate hydrophobic drugs, enhancing their bioavailability and reducing side effects.

Moreover, the compound has shown potential in the field of nanotechnology, where it serves as a stabilizing agent for nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for applications in catalysis and sensing technologies.

In conclusion, tert-butyl N-{9-oxabicyclo6.1.0nonan-2-yl}carbamate (CAS No: 2219380-24-0) is a versatile compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new potential uses, solidifying its position as an important material in modern chemistry.